Cas no 169272-15-5 (2-4-(propan-2-yl)phenyloxirane)

• Product Name: 2-4-(propan-2-yl)phenyloxirane
• CAS No: 169272-15-5
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 111154
• PubChem ID: 15253637
• Update Time: 2025-06-29

2-4-(propan-2-yl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane,2-[4-(1-methylethyl)phenyl]-
• 2-(4-Isopropylphenyl)oxirane
• 2-(4-Isopropyl-phenyl)-4-methyl-pyr
• 2-(4-isopropylphenyl)-4-methylpyridine
• 2-(4-isopropyl-phenyl)-4-methylpyridine
• 2-(4-ISOPROPYL-PHENYL)-4-METHYL-PYRIDINE
• 2-(4-isopropylphenyl)-oxirane
• AG-H-24210
• CTK5E7953
• Oxirane, [4-(1-methylethyl)phenyl]- (9CI)
• 169272-15-5
• NCRWHLBHMFVSFC-UHFFFAOYSA-N
• 2-[4-(1-Methylethyl)phenyl]oxirane
• 2-[4-(propan-2-yl)phenyl]oxirane
• 2-(4-isopropylphenyl) oxirane
• EN300-43956
• AKOS022221811
• DTXSID401296311
• AKOS000160283
• SCHEMBL1582778
• CS-0249571
• 2-(4-propan-2-ylphenyl)oxirane
• UGA27215
• G44465
• 2-4-(propan-2-yl)phenyloxirane

• Inchi： 1S/C11H14O/c1-8(2)9-3-5-10(6-4-9)11-7-12-11/h3-6,8,11H,7H2,1-2H3
• InChI Key： NCRWHLBHMFVSFC-UHFFFAOYSA-N
• SMILES： O1CC1C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 2-4-(propan-2-yl)phenyloxirane

Introduction to 2-4-(Propan-2-yl)Phenyl Oxirane (CAS No. 169272-15-5)

The compound 2-4-(Propan-2-yl)Phenyl Oxirane, also known by its CAS number 169272-15-5, is a specialized organic compound with significant applications in various fields of chemistry and material science. This compound belongs to the class of epoxides, which are three-membered cyclic ethers characterized by their oxygen atom and two adjacent carbon atoms forming a strained ring structure. The presence of the propan-2-yl group attached to the phenyl ring introduces unique chemical properties, making this compound highly versatile in both academic research and industrial applications.

The synthesis of 2-4-(Propan-2-yl)Phenyl Oxirane typically involves the reaction of an epoxide precursor with a substituted benzene derivative under specific conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. The compound's structure allows for various functionalization reactions, such as nucleophilic attack on the epoxide ring, which is a cornerstone in organic synthesis.

One of the most notable applications of this compound is in the field of polymer science. The epoxide group serves as a reactive site for polymerization reactions, leading to the formation of high-performance polymers with excellent mechanical and thermal properties. These polymers find use in aerospace, automotive industries, and advanced electronics due to their durability and resistance to harsh environmental conditions.

In addition to its industrial applications, CAS No. 169272-15-5 has garnered attention in pharmaceutical research. The compound's unique structure enables it to act as a building block for complex molecules with potential therapeutic applications. Recent studies have explored its role in drug delivery systems, where its biocompatibility and controlled degradation properties make it an ideal candidate for encapsulating and releasing drugs in a targeted manner.

The environmental impact of this compound has also been a subject of recent research. Scientists have investigated its biodegradation pathways under various conditions, aiming to develop sustainable methods for its production and disposal. These studies have highlighted the importance of green chemistry principles in minimizing ecological footprint while maintaining industrial productivity.

In conclusion, 2-4-(Propan-2-yI)Phenyl Oxirane (CAS No. 169272